Cas no 71607-48-2 (Benzenamine,N-methyl-2,4(or 2,6)-dinitro- (9CI))

• Product Name: Benzenamine,N-methyl-2,4(or 2,6)-dinitro- (9CI)
• CAS No: 71607-48-2
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 580275
• PubChem ID: 74891
• Update Time: 2025-04-19

Benzenamine,N-methyl-2,4(or 2,6)-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-methyl-2,4(or 2,6)-dinitro- (9CI)
• N-Methyl-2,4(or 2,6)-dinitroaniline
• AKOS000352078
• NSC-36958
• UNII-YMZ75L8MPZ
• NS00046438
• AB3953
• J-013332
• BB 0218044
• FT-0671703
• N-Methyl-2,4-dinitroaniline
• EINECS 275-689-6
• NSC36958
• MFCD00024399
• N-methyl-2, 4-dinitroaniline
• 2044-88-4
• NSC 36958
• YMZ75L8MPZ
• Q27294598
• SCHEMBL365880
• N-(2,4-Dinitrophenyl)-N-methylamine
• Aniline, N-methyl-2,4-dinitro-
• 1-methylamino-2,4-dinitrobenzene
• AI3-30796
• J-523646
• BENZENAMINE, N-METHYL-2,4-DINITRO-
• AE-641/30106017
• N-METHYL-2,4-DINITROBENZENAMINE
• 1-(Methylamino)-2,4-dinitrobenzene
• EINECS 218-062-4
• 71607-48-2
• DTXSID80942616
• AS-62064
• InChI=1/C7H7N3O4/c1-8-6-3-2-5(9(11)12)4-7(6)10(13)14/h2-4,8H,1H
• (2,4-Dinitrophenyl)methylamine
• EN300-264707
• N-Methyl-2,4-dinitro-aniline
• (2,4-Dinitro-phenyl)-methyl-amine
• 2,4-Dinitrophenylmethylamine
• 2,4-Dinitro-N-methylaniline

• Inchi： 1S/C7H7N3O4/c1-8-6-3-2-5(9(11)12)4-7(6)10(13)14/h2-4,8H,1H3
• InChI Key： IQEJEZOCXWJNKR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 197.04365571g/mol
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų